N-(4-methoxyphenyl)-2-{5-oxo-10-thia-3,4,6,8-tetraazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-1(9),2,7,11(16)-tetraen-4-yl}acetamide

Specification

• CAS No.: 1207026-55-8
• Molecular Formula: C20H19N5O3S
• Molecular Weight: 409.46
• IUPAC Name: N-(4-methoxyphenyl)-2-(5-oxo-10-thia-3,4,6,8-tetrazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,7,11(16)-tetraen-4-yl)acetamide
• Standard InChI: InChI=1S/C20H19N5O3S/c1-28-13-8-6-12(7-9-13)22-16(26)10-25-20(27)24-11-21-19-17(18(24)23-25)14-4-2-3-5-15(14)29-19/h6-9,11H,2-5,10H2,1H3,(H,22,26)
• Standard InChI Key: ZPPDQEUOILXMPI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)N3C=NC4=C(C3=N2)C5=C(S4)CCCC5

Introduction

N-(4-methoxyphenyl)-2-{5-oxo-10-thia-3,4,6,8-tetraazatetracyclo[7.7.0.0^{2,6}.0^{11,16}]hexadeca-1(9),2,7,11(16)-tetraen-4-yl}acetamide is a complex organic compound that belongs to a class of heterocyclic molecules containing sulfur and nitrogen atoms in its core structure. This compound is of interest in medicinal chemistry due to its potential biological activities and structural characteristics that allow for functional modifications.

Structural Features

The compound's structure includes:

• Core Framework:

  • A tetracyclic system incorporating sulfur (thia) and nitrogen (tetraaza) atoms.

  • The presence of a 5-oxo group adds electrophilic properties to the molecule.

• Substituents:

  • A 4-methoxyphenyl group attached to the nitrogen atom.

  • An acetamide functionality linked to the tetracyclic core.

• Planarity and Conformation:

  • The rigid tetracyclic framework likely imposes specific dihedral angles between substituents.

  • The methoxy group contributes to electron-donating effects on the aromatic ring.

Synthesis

The synthesis of such a compound typically involves:

• Formation of the Tetracyclic Core:

  • Cyclization reactions involving thioamide precursors and azides are common methods for assembling thia-tetraaza frameworks.

• Functional Group Introduction:

  • The acetamide and methoxyphenyl groups are introduced through nucleophilic substitution or amidation reactions.

• Purification:

  • Techniques such as recrystallization or chromatography are used to isolate the pure compound.

Biological Significance

Compounds with similar thia-tetraaza frameworks have demonstrated:

• Antimicrobial Activity:

  • The sulfur and nitrogen atoms in heterocycles are known to interact with microbial enzymes.

• Antitumor Potential:

  • Structural analogs have shown cytotoxicity against cancer cell lines by inducing apoptosis.

• Enzyme Inhibition:

  • Functionalized derivatives may inhibit enzymes such as lipoxygenases or kinases.

Further studies are required to evaluate the specific biological activity of this compound.

Applications in Medicinal Chemistry

This molecule could serve as:

• Lead Compound:

  • A starting point for designing drugs targeting specific enzymes or receptors.

• Pharmacophore Exploration:

  • The rigid framework allows for systematic modification to optimize biological activity.

• Synthetic Intermediate:

  • The functional groups provide opportunities for further derivatization.